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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060 Get Quote

An in-depth examination of the chemical properties, specifications, and synthetic applications

of 1-Bromotridecane, a key building block in organic synthesis and pharmaceutical

development.

Introduction
1-Bromotridecane (C₁₃H₂₇Br) is a linear alkyl bromide that serves as a versatile intermediate

in a variety of chemical syntheses. Its long thirteen-carbon chain makes it a valuable reagent

for introducing lipophilicity into molecules, a critical factor in modifying the pharmacokinetic

properties of drug candidates. This technical guide provides a comprehensive overview of the

chemical and physical properties of 1-Bromotridecane, detailed experimental protocols for its

synthesis and common reactions, and a discussion of its applications in research and drug

development.

Chemical Properties and Specifications
1-Bromotridecane is a colorless to light yellow liquid at room temperature.[1] It is stable under

normal conditions but is incompatible with strong bases and strong oxidizing agents.[1] Key

quantitative data are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₃H₂₇Br [2][3]

Molecular Weight 263.26 g/mol

CAS Number 765-09-3 [3]

Appearance
Colorless to light yellow

liquid/oil
[1]

Density 1.03 g/mL at 25 °C [4]

Boiling Point 148-150 °C at 10 mmHg [4]

Melting Point 4-7 °C [4]

Refractive Index (n20/D) 1.459 [4]

Flash Point >110 °C (>230 °F) [5]

Solubility
Soluble in Chloroform,

Methanol.
[6]

Table 2: Spectroscopic Data Identifiers
Spectroscopic Data Database/Source

¹H NMR PubChem, SpectraBase

¹³C NMR PubChem, SpectraBase

Infrared (IR) Spectrum NIST WebBook, PubChem

Mass Spectrum NIST WebBook, PubChem

Experimental Protocols
Detailed methodologies for the synthesis, purification, and a common reaction of 1-
Bromotridecane are provided below. These protocols are based on established procedures for

similar long-chain alkyl bromides and specific examples found in the literature.

Synthesis of 1-Bromotridecane from 1-Tridecanol
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This protocol describes the synthesis of 1-Bromotridecane from its corresponding alcohol, 1-

tridecanol, using hydrobromic and sulfuric acids.[7][8]

Materials:

1-Tridecanol

48% Hydrobromic acid

Concentrated Sulfuric acid

Sodium carbonate solution (10%)

Anhydrous calcium chloride or sodium sulfate

Round-bottom flask with reflux condenser and distillation apparatus

Separatory funnel

Heating mantle

Stirring apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirrer, add 1-tridecanol.

With stirring, slowly add a 25% excess of 48% hydrobromic acid.

Carefully add a catalytic amount of concentrated sulfuric acid dropwise to the mixture.

Heat the mixture to reflux and maintain for 6-8 hours to ensure complete conversion of the

alcohol.

After reflux, allow the mixture to cool to room temperature. Two layers will form.

Transfer the mixture to a separatory funnel and separate the lower aqueous layer.
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Wash the organic layer (crude 1-Bromotridecane) successively with water, 10% sodium

carbonate solution, and again with water.

Dry the organic layer over anhydrous calcium chloride or sodium sulfate.

Filter to remove the drying agent.

Purify the crude product by vacuum distillation, collecting the fraction boiling at 148-150 °C at

10 mmHg.[9][10][11]

Synthesis of 1-Bromotridecane

Purification

1-Tridecanol Reaction Mixture

HBr, H₂SO₄

Reflux (6-8h) Crude 1-Bromotridecane Washing (H₂O, Na₂CO₃) Drying (CaCl₂ or Na₂SO₄) Vacuum Distillation Pure 1-Bromotridecane

Click to download full resolution via product page

Synthesis and Purification Workflow for 1-Bromotridecane.

Grignard Reagent Formation and Reaction
1-Bromotridecane can be used to form a Grignard reagent, which is a powerful nucleophile for

creating carbon-carbon bonds.

Materials:

1-Bromotridecane

Magnesium turnings

Anhydrous diethyl ether or THF

Iodine crystal (as initiator)
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An appropriate electrophile (e.g., an aldehyde, ketone, or ester)

Three-neck round-bottom flask with a reflux condenser and an addition funnel

Inert atmosphere (Nitrogen or Argon)

Procedure:

Ensure all glassware is oven-dried to remove any traces of water.

Place magnesium turnings in the three-neck flask under an inert atmosphere.

Add a small crystal of iodine to activate the magnesium surface.

In the addition funnel, prepare a solution of 1-Bromotridecane in anhydrous diethyl ether or

THF.

Add a small amount of the 1-Bromotridecane solution to the magnesium. The reaction

should initiate, indicated by a color change and gentle refluxing. If the reaction does not start,

gentle heating may be applied.

Once the reaction has started, add the remaining 1-Bromotridecane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.

The resulting greyish solution is the tridecylmagnesium bromide Grignard reagent.

The solution of the electrophile in anhydrous ether or THF is then added dropwise to the

Grignard reagent at a controlled temperature (often 0 °C).

After the addition is complete, the reaction is stirred for a specified time to ensure

completion.

The reaction is then quenched by the slow addition of a saturated aqueous ammonium

chloride solution or dilute acid.

The product is extracted with an organic solvent, washed, dried, and purified by

chromatography or distillation.
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1-Bromotridecane

Grignard Reagent Formation

Mg Anhydrous Ether/THF

Tridecylmagnesium Bromide

Nucleophilic Addition

Electrophile (e.g., RCHO)

Intermediate Alkoxide

Aqueous Workup (H₃O⁺)

Final Product (e.g., RCH(OH)C₁₃H₂₇)

Click to download full resolution via product page

Logical Flow of a Grignard Reaction using 1-Bromotridecane.

Applications in Research and Drug Development
The primary utility of 1-Bromotridecane in drug development lies in its function as an

alkylating agent. The long tridecyl chain is lipophilic, and its incorporation into a molecule can

significantly enhance its ability to cross cell membranes and improve its pharmacokinetic

profile.[12][13]
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Key Applications:

Synthesis of Active Pharmaceutical Ingredients (APIs): 1-Bromotridecane is used as a

starting material or intermediate in the multi-step synthesis of various APIs where a long alkyl

chain is required to modulate solubility and bioavailability.[12]

Increasing Lipophilicity: By attaching the tridecyl group to a pharmacophore, medicinal

chemists can fine-tune the lipophilicity of a drug candidate, which can affect its absorption,

distribution, metabolism, and excretion (ADME) properties.[13]

Synthesis of Labeled Compounds: It has been used in the synthesis of carbon-13 labeled

tetradecanoic acid, a tool for metabolic research.[5]

Formation of Quaternary Ammonium Compounds: 1-Bromotridecane can react with tertiary

amines to form quaternary ammonium salts, a class of compounds with applications as

surfactants and antimicrobial agents.

While 1-Bromotridecane itself is not known to have a direct biological signaling role, its

incorporation into other molecules can lead to compounds with significant biological activity.[6]

The introduction of the bromine atom also offers a site for further chemical modification through

halogen bonding, a strategy increasingly used in drug design to enhance binding affinity and

specificity.[14][15][16]

Safety and Handling
1-Bromotridecane is classified as harmful if swallowed, causes skin irritation, and can cause

serious eye damage.[2] It may also cause respiratory irritation.[2] Appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood. Store in a cool, dry, dark place in a tightly sealed container.[1]

Conclusion
1-Bromotridecane is a fundamental building block in organic chemistry with significant

applications in the pharmaceutical industry. Its well-defined chemical and physical properties,

coupled with its reactivity as an alkylating agent, make it an invaluable tool for researchers and

drug development professionals. The protocols and data presented in this guide provide a solid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/1-bromotetradecane-pharmaceutical-agrochemical-synthesis-intermediate-tm
https://www.omicsonline.org/open-access/the-role-of-alkyl-groups-in-organic-chemistry-and-drug-design-2155-9872-1000735-136081.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192422
https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL269490.htm
https://jms.ump.edu.pl/index.php/JMS/article/download/1128/1136/8532
https://jms.ump.edu.pl/index.php/JMS/article/view/1128
https://pubs.acs.org/doi/10.1021/jm3012068
https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://chemdad.com/index.php?c=article&id=70492
https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


foundation for the safe and effective use of 1-Bromotridecane in the laboratory and in the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromotridecane Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]

2. 1-Bromotridecane | C13H27Br | CID 13000 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. 1-ブロモトリデカン 98% | Sigma-Aldrich [sigmaaldrich.com]

5. 1-ブロモトリデカン 98% | Sigma-Aldrich [sigmaaldrich.com]

6. 1-Bromotridecane｜lookchem [lookchem.com]

7. 1-Bromotetradecane synthesis - chemicalbook [chemicalbook.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. How To [chem.rochester.edu]

10. KR20100083131A - Methods of removing impurities from alkyl bromides during
distillation and distillate produced thereby - Google Patents [patents.google.com]

11. US8492598B2 - Methods of removing impurities from alkyl bromides during distillation
and distillate produced therein - Google Patents [patents.google.com]

12. nbinno.com [nbinno.com]

13. omicsonline.org [omicsonline.org]

14. jms.ump.edu.pl [jms.ump.edu.pl]

15. Introducing bromine to the molecular structure as a strategy for drug design | Journal of
Medical Science [jms.ump.edu.pl]

16. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [1-Bromotridecane: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b143060?utm_src=pdf-body
https://www.benchchem.com/product/b143060?utm_src=pdf-custom-synthesis
https://chemdad.com/index.php?c=article&id=70492
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://www.scbt.com/p/1-bromotridecane-765-09-3
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192422
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192422
https://www.lookchem.com/ProductWholeProperty_LCPL269490.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
http://www.orgsyn.org/demo.aspx?prep=CV1P0025
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=purify_distillation
https://patents.google.com/patent/KR20100083131A/en
https://patents.google.com/patent/KR20100083131A/en
https://patents.google.com/patent/US8492598B2/en
https://patents.google.com/patent/US8492598B2/en
https://www.nbinno.com/article/other-organic-chemicals/1-bromotetradecane-pharmaceutical-agrochemical-synthesis-intermediate-tm
https://www.omicsonline.org/open-access/the-role-of-alkyl-groups-in-organic-chemistry-and-drug-design-2155-9872-1000735-136081.html
https://jms.ump.edu.pl/index.php/JMS/article/download/1128/1136/8532
https://jms.ump.edu.pl/index.php/JMS/article/view/1128
https://jms.ump.edu.pl/index.php/JMS/article/view/1128
https://pubs.acs.org/doi/10.1021/jm3012068
https://www.benchchem.com/product/b143060#1-bromotridecane-chemical-properties-and-specifications
https://www.benchchem.com/product/b143060#1-bromotridecane-chemical-properties-and-specifications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b143060#1-bromotridecane-chemical-
properties-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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